3-phenyl-5-{1-[4-(trifluoromethoxy)benzenesulfonyl]azetidin-3-yl}-1,2,4-oxadiazole

• IUPAC Name: 3-phenyl-5-[1-[4-(trifluoromethoxy)phenyl]sulfonylazetidin-3-yl]-1,2,4-oxadiazole
• InChI: InChI=1S/C18H14F3N3O4S/c19-18(20,21)27-14-6-8-15(9-7-14)29(25,26)24-10-13(11-24)17-22-16(23-28-17)12-4-2-1-3-5-12/h1-9,13H,10-11H2
• InChI Key: HZJHVVLHACHMOQ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1S(=O)(=O)C2=CC=C(C=C2)OC(F)(F)F)C3=NC(=NO3)C4=CC=CC=C4
• Molecular Formula: C18H14F3N3O4S
• Molecular Weight: 425.4 g/mol

Description

The compound “3-phenyl-5-{1-[4-(trifluoromethoxy)benzenesulfonyl]azetidin-3-yl}-1,2,4-oxadiazole” is a chemical compound with the molecular formula C18H14F3N3O4S and a molecular weight of 425.4 g/mol. It contains a trifluoromethoxy group, which is known to decrease the HOMO and LUMO energy levels of polydithienylpyrroles.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, 3-phenyl-5-(1-phenyl-1H-[1,2,3]triazol-4-yl)-[1,2,4]oxadiazoles have been synthesized through an annulation reaction, followed by desulfurization/intramolecular rearrangement.

Scientific Research Applications

Antituberculosis Agents

. . The compound has shown antibacterial activity toward resistant strains of M. .

Aminoacyl-tRNA Synthetase Inhibitors

. .

Antimicrobial Agents

. They have shown effectiveness against a variety of microbial strains.

Antioxidants

. They can help protect cells from damage caused by free radicals.

Analgesics

. They can help relieve pain by acting on the nervous system.

Anti-inflammatory Agents

. It can help reduce inflammation and swelling.

Antifungal Agents

. They can help treat fungal infections.

Antidepressant Agents

. They can help treat symptoms of depression by affecting certain chemicals in the brain.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,4-oxadiazoles, have been known to interact with a variety of biological targets .

Mode of Action

It’s worth noting that the trifluoromethoxy group in the compound could potentially influence the homo and lumo energy levels, as observed in related compounds . This could affect the compound’s interaction with its targets.

Biochemical Pathways

Compounds with similar structures have been known to influence various biochemical pathways .

Pharmacokinetics

The presence of the trifluoromethoxy group could potentially influence these properties, as it is known to affect the pharmacokinetic properties of related compounds .

Result of Action

Compounds with similar structures have been known to exhibit a range of biological activities .

Future Directions

The future directions for this compound could involve further chemical optimization and biological research to find non-toxic agents with a novel mechanism of action. Additionally, the development of high transmittance change and high efficient multi-colored electrochromic polymers could be another potential direction.